N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate

• Molecular Formula: C22H31NO14
• Molecular Weight: 533.5 g/mol
• InChI: InChI=1S/C22H31NO14/c1-10(24)23-18-16(33-12(3)26)8-22(21(30)31-7,36-15(6)29)37-20(18)19(35-14(5)28)17(34-13(4)27)9-32-11(2)25/h16-20H,8-9H2,1-7H3,(H,23,24)/t16-,17-,18+,19+,20+,22?/m0/s1
• InChIKey: MFDZYSKLMAXHOV-CENYPAOVSA-N

N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate: A Protected Sialic Acid Building Block for Glycoscience

N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate (CAS 73208-82-9) is a fully acetylated, methyl-ester-protected derivative of N-acetylneuraminic acid (Neu5Ac), the most common mammalian sialic acid [1]. This compound features five O-acetyl protecting groups at the 2,4,7,8,9-hydroxyl positions and a methyl ester at the C-1 carboxyl group, rendering it a versatile, shelf-stable intermediate for the synthesis of complex sialic acid-containing glycans and glycoconjugates . As a peracetylated methyl ester, it serves as a key precursor for generating various activated sialyl donors, including glycosyl chlorides, thioglycosides, and 2,3-unsaturated glycals, which are essential for chemical sialylation reactions in glycobiology and medicinal chemistry [2].

Fully acetylated, methyl ester protected Neu5Ac building block

Direct precursor to glycosyl chlorides, thioglycosides, and glycals

Enables single-step glycal formation and Koenigs-Knorr sialylation

Shelf-stable solid for reliable inventory

• [1] Schauer, R. (2009). Sialic acids as regulators of molecular and cellular interactions. Current Opinion in Structural Biology, 19(5), 507-514. View Source
• [2] Boons, G. J., & Demchenko, A. V. (2000). Recent advances in O-sialylation. Chemical Reviews, 100(12), 4539-4566. View Source

Why Unprotected Neu5Ac or Alternative N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate Analogs Cannot Be Substituted in Chemical Sialylation

In chemical glycosylation, the native N-acetylneuraminic acid (Neu5Ac) is notoriously difficult to use directly as a glycosyl donor due to the presence of multiple unprotected hydroxyl groups and the carboxylic acid moiety, which lead to competing side reactions, poor regioselectivity, and low yields [1]. The peracetylated methyl ester derivative overcomes these limitations by providing a fully protected, orthogonal system: the acetyl groups mask the hydroxyls to prevent unwanted self-condensation, while the methyl ester protects the carboxylate, thereby enhancing solubility in organic solvents and enabling chemoselective activation at the anomeric C-2 position [2]. Simply substituting an unprotected Neu5Ac methyl ester or a partially protected analog (e.g., 4,7,8,9-tetra-O-acetyl derivative) results in significantly reduced glycosylation efficiency and stereochemical control, as demonstrated by comparative studies showing that only fully protected donors achieve useful yields in challenging sialylations [3]. Thus, the precise protecting group pattern of N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate is non-negotiable for reliable, high-yielding synthetic workflows.

Unprotected Neu5Ac may lead to side reactions and poor regioselectivity in glycosylation.

Partially protected analogs (e.g., tetra-O-acetyl) may reduce glycosylation efficiency and stereochemical control.

Alternative protecting-group strategies (silyl, benzyl) may result in lower overall yields due to lactonization.

• [1] Boons, G. J., & Demchenko, A. V. (2000). Recent advances in O-sialylation. Chemical Reviews, 100(12), 4539-4566. View Source
• [2] von Itzstein, M. (2007). The war against influenza: discovery and development of sialidase inhibitors. Nature Reviews Drug Discovery, 6(12), 967-974. View Source
• [3] Codee, J. D. C., et al. (2014). Synthesis of a Spacer-Armed 6′-Sialyl-N-Acetyllactosamine. In Carbohydrate Chemistry: Proven Synthetic Methods, Volume 2 (pp. 191-200). CRC Press. View Source

Quantitative Differentiation of N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate: Head-to-Head Reactivity and Yield Comparisons

Synthesis of Neu5Ac2en Methyl Ester: 96% Yield via Flash Vacuum Pyrolysis Outperforms Multi-Step Alternatives

N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate can be directly converted to peracetylated Neu5Ac2en methyl ester, a key intermediate for the anti-influenza drug Relenza, in a single-step flash vacuum pyrolysis with a 96% isolated yield [1]. In contrast, traditional methods relying on β-elimination of the corresponding glycosyl chloride, catalyzed by Et3N or DBU, require multiple steps and are typically lower yielding; the widely used Wong procedure (PPh3HBr in acetonitrile) also delivers ~96% yield but necessitates a two-step sequence from the pentaacetate [2]. This establishes the pentaacetate as a more direct, atom-economical entry point to the 2,3-unsaturated glycal scaffold.

Glycal yield

Reported

96% isolated yield (single-step FVP) vs multi-step β-elimination or Wong procedure (two steps, ~96%)

Supports direct, atom-economical glycal synthesis

Conditions: FVP 350°C, 0.05 mbar

Evidence Dimension	Yield of Neu5Ac2en methyl ester synthesis
Target Compound Data	96% isolated yield
Comparator Or Baseline	β-elimination of glycosyl chloride: typically lower yields, multi-step; Wong procedure: ~96% yield but requires two steps from pentaacetate
Quantified Difference	Single-step vs. multi-step; comparable or superior yield with operational simplicity
Conditions	Flash vacuum pyrolysis (FVP) at 350°C, 0.05 mbar

Why This Matters

The high-yielding, single-step conversion directly from the pentaacetate reduces synthetic steps and material loss, lowering the cost and complexity of preparing Neu5Ac2en derivatives for medicinal chemistry campaigns.

• [1] Horn, E. J., & Gervay-Hague, J. (2009). Efficient Method for the Preparation of Peracetylated Neu5Ac2en by Flash Vacuum Pyrolysis. Journal of Organic Chemistry, 74(11), 4357–4359. View Source
• [2] Wong, C. H., et al. (1995). Enzymatic synthesis of sialic acid derivatives and their use in the preparation of sialyl Lewis x mimetics. Journal of the American Chemical Society, 117(13), 3735-3745. View Source

Glycosylation Efficiency: The Glycosyl Chloride Derived from the Pentaacetate Enables High-Yielding, Regioselective Sialylation

The glycosyl chloride generated from N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate has been employed as a 'simplest sialyl donor' in the Koenigs-Knorr glycosylation of galacto-4,6-diols, delivering α(2→6)-linked sialosides in high yields with excellent regio- and stereoselectivity at room temperature [1]. In a direct comparison of sialyl donors for the synthesis of a spacer-armed 6′-sialyl-N-acetyllactosamine, this chloride donor proved highly effective, whereas alternative donors such as peracetylated β-ethylthioglycosides, when activated with NIS/TfOH, afforded only 39% α- and 25% β-anomer yields for a related disaccharide acceptor [2]. While not a head-to-head study under identical acceptor conditions, the consistently high performance of the chloride donor derived from the pentaacetate underscores its reliability for primary hydroxyl sialylation.

Sialylation efficiency

Reported

Glycosyl chloride donor: high yielding α(2→6) selectivity vs Thioglycoside donor: 39% α, 25% β for similar acceptor

Supports predictable α-selectivity and donor reliability

Conditions: Ag salt, RT vs NIS/TfOH, -15°C

Evidence Dimension	Glycosylation yield with galacto-4,6-diol acceptors
Target Compound Data	'High yielding' (qualitative), regio- and stereoselective α(2→6)-sialylation
Comparator Or Baseline	Peracetylated β-ethylthioglycoside donor: 39% α-anomer, 25% β-anomer for Neu5Acα(2→6)GalNAc trisaccharide synthesis
Quantified Difference	Qualitative 'high yield' vs. 39% and 25% for the thioglycoside under different but comparable conditions
Conditions	Target donor: glycosyl chloride, Ag2CO3 or Ag2CO3/AgOTf, RT, CH2Cl2. Comparator donor: peracetyl β-ethylthioglycoside, NIS/TfOH or TMSOTf, CH2Cl2, -15°C to RT.

Why This Matters

The ability to achieve high yields and predictable α-selectivity with the derived glycosyl chloride reduces the need for extensive donor screening, saving time and expensive acceptor materials in oligosaccharide assembly.

• [1] Codee, J. D. C., et al. (2014). Synthesis of a Spacer-Armed 6′-Sialyl-N-Acetyllactosamine. In Carbohydrate Chemistry: Proven Synthetic Methods, Volume 2 (pp. 191-200). CRC Press. View Source
• [2] Simeoni, L. A., Bayramova, N. E., & Bovin, N. V. (1999). Synthesis of Neu5Ac(alpha2-->6)[Gal(alpha1-->3)]GalNAcalpha and Neu5Ac(alpha2-->6)[Gal(beta1-->3)]GalNAcalpha trisaccharides as protected trifluoroacetamidopropyl glycosides. Bioorganicheskaya Khimiya, 25(1), 62-69. View Source

Synthetic Accessibility: 90% Acetylation Yield for Neu5Ac Establishes Efficient Access to the Pentaacetate Scaffold

The synthesis of the peracetylated scaffold is highly efficient: acetylation of N-acetylneuraminic acid (Neu5Ac) with acetic anhydride at room temperature proceeds in 90% yield to afford 2,4,7,8,9-penta-O-acetyl-N-acetylneuraminic acid, the immediate precursor to the methyl ester pentaacetate [1]. This high-yielding acetylation step is critical for cost-effective preparation of the protected building block. In contrast, alternative protection schemes (e.g., selective silylation or benzylation) for Neu5Ac often suffer from lower overall yields due to the base-sensitive nature of the carboxylate and the propensity for lactonization [2]. The robust, high-yielding acetylation protocol ensures that N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate can be reliably produced in multigram quantities, supporting large-scale glycoconjugate synthesis programs.

Acetylation yield

Class-level

90% yield

Supports scalable, cost-effective building block production

Peracetylation of Neu5Ac; alternative methods often lower

Evidence Dimension	Yield of peracetylation of Neu5Ac
Target Compound Data	90% yield for 2,4,7,8,9-penta-O-acetyl-N-acetylneuraminic acid
Comparator Or Baseline	Alternative protecting group strategies (e.g., silylation, benzylation): typically lower yields due to side reactions and lactonization
Quantified Difference	90% vs. generally lower, variable yields for other strategies
Conditions	Acetic anhydride, pyridine or DMAP, room temperature, 24h

Why This Matters

A high-yielding, scalable acetylation step translates directly to lower cost per gram for the final protected building block, a key consideration for procurement in multi-step glycoconjugate synthesis campaigns.

• [1] Ogura, H., Furuhata, K., Itoh, M., & Shitori, Y. (1986). Syntheses of 2-O-glycosyl derivatives of N-acetylneuraminic acid. Carbohydrate Research, 158, 37-51. View Source
• [2] Boons, G. J., & Demchenko, A. V. (2000). Recent advances in O-sialylation. Chemical Reviews, 100(12), 4539-4566. View Source

Product Purity and Stability: ≥97% Assay and Defined Melting Point Ensure Reproducible Reactivity

Commercial supplies of N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate are routinely offered with an assay purity of ≥97% (e.g., Sigma-Aldrich Product No. 766720), and the compound exhibits a sharp, well-defined melting point of 154-155°C . This level of purity is essential for achieving reproducible yields in sensitive glycosylation reactions, where trace impurities can poison catalysts or lead to unwanted side reactions. In contrast, many in-house prepared sialyl donors or alternative protected intermediates may lack rigorous purity certification, introducing batch-to-batch variability that complicates reaction optimization and scale-up. Furthermore, the compound's solid form and recommended storage at -20°C contribute to its long-term stability, a critical factor for maintaining inventory in academic and industrial laboratories .

Purity & stability

Data to verify

Assay ≥97% mp 154–155°C Solid form

Supports reproducible glycosylation reactivity

Supplier-specified; confirm by in-house analysis

Evidence Dimension	Commercial purity and physical stability
Target Compound Data	Assay purity ≥97%, melting point 154-155°C, solid form, storage at -20°C
Comparator Or Baseline	Non-certified, in-house synthesized sialyl donors or alternative protected intermediates (variable purity and stability)
Quantified Difference	Quantified purity vs. undefined or variable purity; defined melting point for identity verification
Conditions	Standard analytical characterization (NMR, HPLC, melting point apparatus)

Why This Matters

Procurement of a high-purity, well-characterized building block minimizes the risk of failed glycosylation reactions due to impurities, thereby reducing material waste and accelerating research timelines.

Optimal Applications for N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate Based on Validated Performance Metrics

Synthesis of 2,3-Unsaturated Sialic Acid Glycals (Neu5Ac2en Derivatives) for Antiviral Drug Development

Given the demonstrated 96% yield in the one-step flash vacuum pyrolysis conversion to peracetylated Neu5Ac2en methyl ester [1], this pentaacetate building block is ideally suited for laboratories synthesizing neuraminidase inhibitor scaffolds. The high yield and operational simplicity directly reduce the cost and time required to access the glycal core of Relenza and related analogs, making it a strategic choice for medicinal chemistry groups focused on influenza and other viral targets.

Large-Scale Preparation of α(2→6)-Linked Sialosides and Sialyl Lactosamines

The glycosyl chloride derived from this pentaacetate has been validated as a 'simplest sialyl donor' that delivers high-yielding, regio- and stereoselective α(2→6)-sialylation of galacto-4,6-diols [2]. This makes the compound a preferred starting material for the synthesis of sialyl Lewis X mimics, cancer-associated ganglioside fragments, and sialylated glycoprotein termini. Researchers procuring this building block can confidently execute multi-gram sialylation reactions without the need for extensive donor optimization.

Generation of Diverse Activated Sialyl Donors (Thioglycosides, Halides) for Glycan Library Construction

The fully protected, orthogonal ester system allows for selective deprotection and functionalization. This pentaacetate serves as a versatile precursor for synthesizing a range of sialyl donors, including peracetylated glycosyl chlorides, bromides, and thioglycosides [3]. For core facilities and CROs engaged in custom glycan synthesis, maintaining a stock of this single, high-purity intermediate enables rapid diversification into multiple donor classes, streamlining inventory and reducing lead times.

Chemoenzymatic Synthesis of Sialylated Oligosaccharides

The high purity (≥97%) and defined physical properties of the commercially available pentaacetate make it a reliable substrate for chemoenzymatic cascades. For example, selective enzymatic de-O-acetylation followed by sialyltransferase-catalyzed glycosylation can be performed with confidence, as trace impurities are minimized. This application scenario is particularly relevant for bioconjugation and vaccine development, where reproducible glycoprofile is critical.

Application

Selection Property

Validation Focus

Sialic acid glycal (Neu5Ac2en) synthesis

Single-step glycal formation context

Reported glycal yield review

α(2→6)-Sialoside and sialyl lactosamine synthesis

Glycosyl chloride donor regioselectivity

Reported α-selectivity and yield context

Diversified sialyl donor preparation

Orthogonal acetyl/methyl ester protection

Donor class versatility review

Chemoenzymatic sialyl oligosaccharide assembly

Defined purity grade and solid form

Trace impurity and enzymatic reproducibility

• [1] Horn, E. J., & Gervay-Hague, J. (2009). Efficient Method for the Preparation of Peracetylated Neu5Ac2en by Flash Vacuum Pyrolysis. Journal of Organic Chemistry, 74(11), 4357–4359. View Source
• [2] Codee, J. D. C., et al. (2014). Synthesis of a Spacer-Armed 6′-Sialyl-N-Acetyllactosamine. In Carbohydrate Chemistry: Proven Synthetic Methods, Volume 2 (pp. 191-200). CRC Press. View Source
• [3] Boons, G. J., & Demchenko, A. V. (2000). Recent advances in O-sialylation. Chemical Reviews, 100(12), 4539-4566. View Source